Cas no 543708-40-3 (N-(pyridin-2-yl)methylquinoline-8-sulfonamide)

• Product Name: N-(pyridin-2-yl)methylquinoline-8-sulfonamide
• CAS No: 543708-40-3
• MF: C₁₅H₁₃N₃O₂S
• MW: 299.347621679306
• CID: 5418019
• Update Time: 2025-05-23

N-(pyridin-2-yl)methylquinoline-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-2-ylmethyl)quinoline-8-sulfonamide
• N-(pyridin-2-yl)methylquinoline-8-sulfonamide

• Inchi： 1S/C15H13N3O2S/c19-21(20,18-11-13-7-1-2-9-16-13)14-8-3-5-12-6-4-10-17-15(12)14/h1-10,18H,11H2
• InChI Key： GFQWBEBKQRMOOV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2S(NCC2=NC=CC=C2)(=O)=O)C=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N-(pyridin-2-yl)methylquinoline-8-sulfonamide

N-(Pyridin-2-Yl)Methylquinoline-8-Sulfonamide (CAS No. 543708-40-3): A Comprehensive Overview

N-(Pyridin-2-Yl)Methylquinoline-8-Sulfonamide, also known by its CAS registry number 543708-40-3, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoline moiety with a sulfonamide group and a pyridine substituent. The integration of these functional groups makes it a versatile molecule with diverse applications in drug design, material science, and chemical synthesis.

The quinoline core of N-(Pyridin-2-Yl)Methylquinoline-8-Sulfonamide is a well-known heterocyclic aromatic system that has been extensively studied for its biological activity. The sulfonamide group, attached at the 8-position of the quinoline ring, introduces additional functionality, such as increased solubility and potential for hydrogen bonding. This feature is particularly valuable in medicinal chemistry, where solubility and bioavailability are critical factors for drug candidates. Recent studies have highlighted the role of sulfonamides in modulating enzyme activity and receptor binding, further underscoring the importance of this functional group in the compound's design.

The pyridine substituent at the 2-position of the molecule adds another layer of complexity to its structure. Pyridine rings are known for their electron-withdrawing properties, which can influence the electronic characteristics of the entire molecule. This substitution pattern may enhance the compound's ability to interact with biological targets, such as proteins or nucleic acids, making it a promising candidate for therapeutic applications. Researchers have recently explored the use of similar pyridine-containing compounds in anti-cancer drug development, where they have shown potential in inhibiting key enzymes involved in cell proliferation.

From a synthetic perspective, N-(Pyridin-2-Yl)Methylquinoline-8-Sulfonamide can be prepared through a variety of methods, including coupling reactions and nucleophilic substitutions. The choice of synthesis route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing costs and minimizing waste.

In terms of applications, this compound has garnered attention in both academic and industrial settings. Its structural versatility allows it to serve as a building block for more complex molecules or as an active ingredient in pharmaceutical formulations. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are critical targets in cancer therapy. Additionally, its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) or photovoltaic devices.

Recent research has also focused on understanding the toxicological profile of N-(Pyridin-2-Yl)Methylquinoline-8-Sulfonamide. While preliminary data suggest that it exhibits low toxicity at therapeutic concentrations, further studies are required to fully assess its safety profile. Regulatory agencies emphasize the importance of thorough toxicological evaluations for compounds intended for human use, ensuring that their benefits outweigh any potential risks.

In conclusion, N-(Pyridin-2-Yl)Methylquinoline-8-Sulfonamide (CAS No. 543708-40-3) represents a significant advancement in organic synthesis and drug discovery. Its unique structure combines multiple functional groups with diverse biological activities, making it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a crucial role in developing innovative solutions in medicine and materials science.